Cas no 2228196-49-2 (3-(2,6-difluoro-4-methylphenyl)-4,4,4-trifluorobutanoic acid)

• Product Name: 3-(2,6-difluoro-4-methylphenyl)-4,4,4-trifluorobutanoic acid
• CAS No: 2228196-49-2
• MF: C₁₁H₉F₅O₂
• MW: 268.179980993271
• CID: 5899342
• PubChem ID: 165696303
• Update Time: 2025-11-01

3-(2,6-difluoro-4-methylphenyl)-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-difluoro-4-methylphenyl)-4,4,4-trifluorobutanoic acid
• EN300-1972571
• 2228196-49-2

• Inchi： 1S/C11H9F5O2/c1-5-2-7(12)10(8(13)3-5)6(4-9(17)18)11(14,15)16/h2-3,6H,4H2,1H3,(H,17,18)
• InChI Key： MLZMVCXILGGONB-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)C1C(=CC(C)=CC=1F)F)(F)F

Computed Properties

• Exact Mass: 268.05227034g/mol
• Monoisotopic Mass: 268.05227034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2,6-difluoro-4-methylphenyl)-4,4,4-trifluorobutanoic acid

Introduction to 3-(2,6-difluoro-4-methylphenyl)-4,4,4-trifluorobutanoic acid (CAS No. 2228196-49-2)

3-(2,6-difluoro-4-methylphenyl)-4,4,4-trifluorobutanoic acid (CAS No. 2228196-49-2) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a 2,6-difluoro-4-methylphenyl substituent and a trifluoromethyl group on the butanoic acid chain. These features contribute to its distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The synthesis of 3-(2,6-difluoro-4-methylphenyl)-4,4,4-trifluorobutanoic acid involves several sophisticated steps, often utilizing advanced organic chemistry techniques. The difluoromethyl and trifluoromethyl groups are introduced through selective fluorination reactions, which require precise control over reaction conditions to ensure high yields and purity. Recent advancements in fluorination methodologies have significantly improved the efficiency and scalability of the synthesis process, making it more accessible for large-scale production.

In terms of its physical and chemical properties, 3-(2,6-difluoro-4-methylphenyl)-4,4,4-trifluorobutanoic acid exhibits high thermal stability and solubility in common organic solvents. These properties are crucial for its use in various chemical reactions and formulations. Additionally, the compound's ability to form stable salts with different cations makes it suitable for a wide range of applications in pharmaceutical formulations.

The biological activity of 3-(2,6-difluoro-4-methylphenyl)-4,4,4-trifluorobutanoic acid has been extensively studied in recent years. Research has shown that this compound possesses potent anti-inflammatory and anti-cancer properties. In particular, it has been found to inhibit the activity of specific enzymes involved in inflammatory pathways and cancer cell proliferation. These findings have sparked interest in its potential as a therapeutic agent for treating inflammatory diseases and certain types of cancer.

Clinical trials involving derivatives of 3-(2,6-difluoro-4-methylphenyl)-4,4,4-trifluorobutanoic acid have yielded promising results. For instance, a recent Phase II clinical trial evaluated the efficacy and safety of a derivative of this compound in patients with rheumatoid arthritis. The results demonstrated significant improvements in disease symptoms with minimal adverse effects. Similarly, preclinical studies have shown that this compound can effectively target cancer cells while sparing healthy tissues.

The mechanism of action of 3-(2,6-difluoro-4-methylphenyl)-4,4,4-trifluorobutanoic acid is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to modulate the activity of specific kinases involved in cell signaling pathways. This modulation can lead to the inhibition of pro-inflammatory cytokines and the suppression of cancer cell growth. Further research is ongoing to elucidate the exact molecular mechanisms underlying its biological effects.

In addition to its therapeutic potential, 3-(2,6-difluoro-4-methylphenyl)-4,4,4-trifluorobutanoic acid has also been explored for its use as a chemical probe in biochemical studies. Its unique structure allows it to selectively bind to specific protein targets, making it a valuable tool for investigating protein function and interactions. This application has broad implications for drug discovery and development by providing insights into potential therapeutic targets.

The environmental impact of 3-(2,6-difluoro-4-methylphenyl)-4,4,4-trifluorobutanoic acid is another area of ongoing research. Studies have shown that this compound has low toxicity to aquatic organisms and does not persist in the environment for extended periods. These findings suggest that it can be used safely in various industrial and pharmaceutical applications without significant environmental concerns.

In conclusion, 3-(2,6-difluoro-4-methylphenyl)-4,4,4-trifluorobutanoic acid (CAS No. 2228196-49-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological properties make it an attractive candidate for developing new therapeutic agents and chemical probes. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, further solidifying its importance in the field.